4-[3-(5-phenylpentylamino)propyl]phenol

• CAS No.: 771459-50-8
• Molecular Formula: C20H27NO
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-[3-(5-phenylpentylamino)propyl]phenol
• InChI: InChI=1S/C20H27NO/c22-20-14-12-19(13-15-20)11-7-17-21-16-6-2-5-10-18-8-3-1-4-9-18/h1,3-4,8-9,12-15,21-22H,2,5-7,10-11,16-17H2
• InChI Key: HCVJFVZXTLAHRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCCNCCCC2=CC=C(C=C2)O

Description

4-[3-(5-Phenylpentylamino)propyl]phenol is a synthetic phenolic compound characterized by a central phenol ring substituted with a propylamine chain linked to a 5-phenylpentyl group. Its molecular formula is C₂₀H₂₇NO, with a molecular weight of 297.44 g/mol. Structurally, the compound combines hydrophobic (phenylpentyl) and hydrophilic (amine, phenol) moieties, which may influence its solubility, bioavailability, and receptor interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Potential Applications	Key Differences vs. Target Compound	Source
4-[3-(5-Phenylpentylamino)propyl]phenol	C₂₀H₂₇NO	5-Phenylpentyl, propylamine, phenol	Radiotherapy sensitization (inferred)	N/A	-
4-[3-((3,5-Dimethylphenyl)amino)propyl]phenol (17a)	C₁₈H₂₃NO	3,5-Dimethylphenyl, propylamine, phenol	Radiotherapy sensitizers (e.g., 18e, 18f)	Shorter substituent (C₈H₁₁ vs. C₁₁H₁₃); reduced lipophilicity
4-[3-(4-Aminophenyl)propyl]phenol	C₁₅H₁₇NO	4-Aminophenyl, propylamine, phenol	Discontinued (stability/synthesis issues)	Shorter chain; primary amine vs. secondary amine
HBK16 (Piperazine derivative)	C₂₃H₃₀ClN₃O₂	Piperazine, chlorophenoxypropyl	CNS modulation (inferred)	Piperazine core vs. linear amine chain
Phenol, 2-[[[3-(octyloxy)propyl]imino]methyl]-	C₁₉H₃₁NO₂	Octyloxy, iminomethyl, phenol	Industrial/regulatory interest	Ether vs. amine linkage; altered polarity

Key Insights

Substituent Effects on Lipophilicity: The 5-phenylpentyl group in the target compound enhances lipophilicity compared to smaller substituents (e.g., 3,5-dimethylphenyl in 17a ). This may improve membrane permeability and binding to hydrophobic protein pockets. In contrast, compounds with polar groups (e.g., 4-aminophenyl in ) exhibit reduced stability, as seen in their discontinued status.

Biological Activity :

• Analogs like 17a-derived compounds (e.g., 18e, 18f) demonstrate efficacy as radiotherapy sensitizers, suggesting the target compound may share similar applications .
• Piperazine-based analogs (e.g., HBK16 ) highlight the importance of nitrogen-containing cores for CNS activity, though the target compound’s linear chain may favor different targets.

Synthesis and Stability: The synthesis of 17a involves coupling phenols with aminoalkyl chains via nucleophilic substitution, a method likely applicable to the target compound . Longer alkyl chains (e.g., phenylpentyl) may pose synthetic challenges but improve metabolic stability compared to shorter-chain analogs .

Physicochemical Properties

Property	4-[3-(5-Phenylpentylamino)propyl]phenol	17a	HBK16
Molecular Weight (g/mol)	297.44	269.38	452.96
LogP (Predicted)	~4.2	~3.5	~2.8
Hydrogen Bond Donors	2 (phenol OH, NH)	2	3